Cas no 882402-13-3 (1,1'-bi(cyclopropane)-1-amine hydrochloride)

• Product name: 1,1'-bi(cyclopropane)-1-amine hydrochloride
• CAS No: 882402-13-3
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD22375397
• CID: 3168945
• PubChem ID: 53433499

1,1'-bi(cyclopropane)-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-BICYCLOPROPYL]-1-AMINE, HYDROCHLORIDE
• 1,1'-bi(cyclopropane)-1-amine hydrochloride
• HKB40213
• Z1428159348
• 1,1'-Bi(cyclopropyl)-1-amine HCl
• [1,1'-BI(CYCLOPROPAN)]-1-AMINE HCL
• 1-cyclopropylcyclopropan-1-amine hydrochloride
• (1,1'-Bi(cyclopropan))-1-amine hydrochloride
• 1-cyclopropylcyclopropan-1-amine;hydrochloride
• 1,1'-BI(CYCLOPROPYL)-1-AMINEHYDROCHLORIDE
• [1,1'-bi(cyclopropane)]-1-amine hydrochloride
• [1,1'-Bi(cyclopropan)]-1-amine hydrochloride
• SCHEMBL2434044
• AS-42713
• AKOS025403903
• EN300-108091
• DS-019438
• MFCD22375397
• bicyclopropyl-1-ylamine hydrochloride
• 822-150-3
• 1,1'-BI(CYCLOPROPYL)-1-AMINE HYDROCHLORIDE
• CS-0377043
• 882402-13-3
• AOPYBRLTXWCZAV-UHFFFAOYSA-N

• MDL： MFCD22375397
• Inchi： InChI=1S/C6H11N.ClH/c7-6(3-4-6)5-1-2-5;/h5H,1-4,7H2;1HCopyCopied
• InChI Key： AOPYBRLTXWCZAV-UHFFFAOYSA-N
• SMILES： C1CC1C2(CC2)N.ClCopyCopied

Computed Properties

• Exact Mass: 133.0658271Da
• Monoisotopic Mass: 133.0658271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 218.8±31.5 °C

1,1'-bi(cyclopropane)-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1,1'-bi(cyclopropane)-1-amine hydrochloride

1,1'-bi(cyclopropane)-1-amine hydrochloride: A Versatile Compound with Promising Applications in Biomedical Research

1,1'-bi(cyclopropane)-1-amine hydrochloride, with the CAS number 882402-13-3, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biomedical research. This compound belongs to the class of amine hydrochloride salts, which are widely used in drug development for their ability to enhance solubility and bioavailability. The structural features of 1,1'-bi(cyclopropane)-1-amine hydrochloride make it a valuable candidate for exploring novel therapeutic strategies, particularly in the context of targeted drug delivery and molecular imaging.

The 1,1'-bi(cyclopropane)-1-amine core of this compound is characterized by the presence of two cyclopropane rings connected by a single amine bridge. This unique architecture provides the molecule with distinctive physical and chemical properties, including high stability and the ability to form hydrogen bonds with biological targets. The hydrochloride salt form of the compound further enhances its solubility in aqueous environments, making it suitable for use in a variety of biochemical applications. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways and its role in the development of new therapeutic agents.

One of the most promising areas of research involving 1,1'-bi(cyclopropane)-1-amine hydrochloride is its application in the field of targeted drug delivery. Researchers have demonstrated that the compound's unique structure allows it to act as a molecular scaffold for the development of drug conjugates. These conjugates can be designed to selectively target specific cells or tissues, thereby improving the efficacy of therapeutic agents while minimizing systemic toxicity. A recent study published in Advanced Drug Delivery Reviews (2023) highlighted the potential of 1,1'-bi(cyclopropane)-1-amine hydrochloride as a platform for the delivery of anti-cancer drugs, with promising results in preclinical models.

Another area of interest is the use of 1,1'-bi(cyclopropane)-1-amine hydrochloride in biomolecular imaging. The compound's ability to bind to specific receptors and its high affinity for certain biological molecules make it a valuable tool for the development of imaging agents. In a study published in Journal of Medicinal Chemistry (2023), researchers explored the potential of this compound as a probe for monitoring the activity of G-protein-coupled receptors (GPCRs), which are key targets in many therapeutic interventions. The results of this study suggest that 1,1'-bi(cyclopropane)-3-amine hydrochloride could be used to enhance the accuracy of diagnostic imaging techniques.

Recent advances in synthetic chemistry have also contributed to the growing interest in 1,1'-bi(cyclopropane)-1-amine hydrochloride. New methodologies for the synthesis of this compound have been developed, allowing for greater control over its stereochemistry and purity. These synthetic improvements have enabled researchers to explore its potential in a broader range of applications. For instance, a study published in Organic Letters (2023) described a novel catalytic approach to the synthesis of 1,1'-bi(cyclopropane)-1-amine hydrochloride, which significantly reduced the number of steps required and improved the overall yield of the reaction.

Additionally, the compound's potential in drug discovery has been the focus of several recent investigations. The unique structure of 1,1'-bi(cyclopropane)-1-amine hydrochloride allows it to interact with a variety of biological targets, including enzymes, receptors, and ion channels. This versatility makes it an attractive candidate for the development of new drugs targeting a range of diseases. A study published in Drug Discovery Today (2023) evaluated the potential of this compound as a lead molecule for the development of anti-inflammatory agents. The findings suggested that 1,1'-bi(cyclopropane)-1-amine hydrochloride could modulate the activity of key inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases.

Furthermore, the compound's role in biomaterials science has also been explored. Researchers have investigated its potential as a component in the development of biocompatible materials for use in tissue engineering and regenerative medicine. The ability of 1,1'-bi(cyclopropane)-1-amine hydrochloride to form stable interactions with biomolecules has made it a valuable additive in the creation of scaffolds for cell growth and tissue regeneration. A study published in Biomaterials (2023) demonstrated the effectiveness of 1,1'-bi(cyclopropane)-1-amine hydrochloride in enhancing the mechanical properties of biodegradable polymers used in tissue engineering applications.

Despite its promising potential, the use of 1,1'-bi(cyclopropane)-1-amine hydrochloride is still in the early stages of research, and further studies are needed to fully understand its biological effects and therapeutic applications. Ongoing research is focused on elucidating the molecular mechanisms by which this compound interacts with biological systems and on optimizing its properties for specific applications. The development of new analytical techniques for the detection and quantification of 1,1'-bi(cyclopropane)-1-amine hydrochloride in biological samples is also an important area of investigation.

In conclusion, 1,1'-bi(cyclopropane)-1-amine hydrochloride represents a significant advancement in the field of pharmaceutical and biomedical research. Its unique structure and properties make it a valuable candidate for the development of new therapeutic agents and diagnostic tools. As research in this area continues to evolve, it is likely that 1,1'-bi(cyclopropane)-1-amine hydrochloride will play an increasingly important role in the discovery and development of innovative treatments for a wide range of diseases.